N-(1-(4-(4-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-2-phenoxyacetamide

• IUPAC Name: N-[1-[4-(4-methoxyphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-2-yl]-2-phenoxyacetamide
• InChI: InChI=1S/C26H31N3O3S/c1-20(27-25(30)19-32-23-7-4-3-5-8-23)26(24-9-6-18-33-24)29-16-14-28(15-17-29)21-10-12-22(31-2)13-11-21/h3-13,18,20,26H,14-17,19H2,1-2H3,(H,27,30)
• InChI Key: ILGIJHUFEMMMNW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C1=CC=CS1)N2CCN(CC2)C3=CC=C(C=C3)OC)NC(=O)COC4=CC=CC=C4
• Molecular Formula: C26H31N3O3S
• Molecular Weight: 465.6 g/mol

Description

N-(1-(4-(4-methoxyphenyl)piperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C26H31N3O3S and its molecular weight is 465.61. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Anti-inflammatory Applications

A study on the synthesis of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents suggests the potential of structurally related compounds in treating inflammation and pain. These compounds exhibited cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitory activity, along with analgesic and anti-inflammatory effects, highlighting their therapeutic potential in managing pain and inflammation without directly involving the compound (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Neuroprotective and Anti-ischemic Activity

Research on cinnamide derivatives, including a compound with a structure involving a piperazine moiety similar to the one in the query, demonstrated effective activities against neurotoxicity induced by glutamine in PC12 cells. This suggests the potential neuroprotective effects of related compounds, which could be beneficial in developing treatments for neurodegenerative diseases or ischemic conditions (Zhong et al., 2018).

Anti-cancer Potential

Another study involving the synthesis of heterocyclic compounds showed promising in vitro anticancer activities against human bone cancer cell lines, highlighting the potential use of similar compounds in developing new anticancer agents. The research emphasizes the compound's ability to interact with cancer cell lines, suggesting its utility in exploring new therapeutic avenues for bone cancer treatment (Lv et al., 2019).